2'-Ethoxyacetophenone
Overview
Description
Synthesis Analysis
The synthesis of 2’-Ethoxyacetophenone can be achieved through various methods. One such method involves the use of 2-hydroxyacetophenones in a modified Baker–Venkataraman reaction . Another method involves the biocatalyzed in vivo synthesis of α-hydroxy ketones from racemic epoxide starting material by in vivo co-expression of native and engineered epoxide hydrolase and alcohol dehydrogenases .Molecular Structure Analysis
The molecular structure of 2’-Ethoxyacetophenone consists of 10 carbon atoms, 12 hydrogen atoms, and 2 oxygen atoms . The linear formula of this compound is C2H5OC6H4COCH3 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2’-Ethoxyacetophenone include a density of 1.0±0.1 g/cm3, a boiling point of 243.5±0.0 °C at 760 mmHg, and a flash point of 100.3±13.4 °C . It also has a molar refractivity of 47.6±0.3 cm3 .Scientific Research Applications
Photosensitization and Triplet State Investigation : 2'-Methoxyacetophenone (structurally similar to 2'-Ethoxyacetophenone) has been studied for its ability to photosensitize the triplet state of thymidine dinucleotides, indicating potential applications in photochemistry and photobiology (Liu et al., 2015).
Quantum Chemical Studies : Research on 2-hydroxy-4-methoxyacetophenone, another derivative, involved quantum chemical studies and structural analysis, which can aid in understanding the electronic and structural properties of similar compounds (Arjunan et al., 2014).
Green Chemistry Applications : The synthesis of 2',4'-Dihydroxyacetophenone (a related compound) from resorcinol and acetic acid showcases the potential for employing 2'-Ethoxyacetophenone in environmentally friendly chemical processes (Yadav & Joshi, 2002).
Antimicrobial and Catalytic Properties : A study on an acetophenone-based oligomer derived from 2-hydroxy-4-ethoxyacetophenone revealed its utility as an ion exchanger and its antimicrobial and catalytic properties, suggesting similar capabilities for 2'-Ethoxyacetophenone (Kapadia et al., 2009).
Luminescent Complexes : Europium complexes with 2-hydroxy-4-ethoxyacetophenone as a main ligand showed promising luminescent properties, indicating potential applications of 2'-Ethoxyacetophenone in optoelectronic devices (Khanagwal et al., 2021).
Safety and Hazards
properties
IUPAC Name |
1-(2-ethoxyphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-3-12-10-7-5-4-6-9(10)8(2)11/h4-7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVGMOUGXQYQZOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80943986 |
Source
|
| Record name | 1-(2-Ethoxyphenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80943986 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Ethoxyacetophenone | |
CAS RN |
2142-67-8 |
Source
|
| Record name | 1-(2-Ethoxyphenyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2142-67-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2-Ethoxyphenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80943986 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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